Cas no 1221280-85-8 (5-Fluoroquinoline-2-carbaldehyde)

• Product Name: 5-Fluoroquinoline-2-carbaldehyde
• CAS No: 1221280-85-8
• MF: C₁₀H₆FNO
• MW: 175.159145832062
• MDL: MFCD20527892
• CID: 2153323
• PubChem ID: 87348000
• Update Time: 2025-06-08

5-Fluoroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-quinoline-2-carbaldehyde
• 5-fluoroquinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde, 5-fluoro-
• SCHEMBL2170729
• DB-333021
• D71273
• 1221280-85-8
• 5-Fluoroquinoline-2-carbaldehyde

• MDL： MFCD20527892
• Inchi： 1S/C10H6FNO/c11-9-2-1-3-10-8(9)5-4-7(6-13)12-10/h1-6H
• InChI Key： GYKAXROZYJLSGO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=CC=C(C=O)N=2

Computed Properties

• Exact Mass: 175.043341977g/mol
• Monoisotopic Mass: 175.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 5-Fluoroquinoline-2-carbaldehyde

Introduction to 5-Fluoroquinoline-2-carbaldehyde (CAS No: 1221280-85-8)

5-Fluoroquinoline-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1221280-85-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities and utility in the development of therapeutic agents. The introduction of a fluorine atom at the 5-position and the presence of an aldehyde group at the 2-position confer unique chemical and pharmacological properties, making it a valuable scaffold for further derivatization and exploration.

The structural features of 5-Fluoroquinoline-2-carbaldehyde contribute to its reactivity and potential applications in synthetic chemistry. The aldehyde functionality serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. This characteristic is particularly advantageous in drug discovery pipelines, where modular synthesis approaches are increasingly employed to optimize lead compounds. The fluorine substituent, on the other hand, is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles, all of which are critical factors in the development of novel therapeutics.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anticancer, anti-inflammatory, and antiviral properties. Among these derivatives, fluoroquinolines have demonstrated particular promise due to their enhanced efficacy and reduced resistance profiles compared to their non-fluorinated counterparts. 5-Fluoroquinoline-2-carbaldehyde represents an intermediate compound that can be further modified to produce a variety of pharmacologically active molecules. For instance, it can be used to synthesize novel quinolone antibiotics with improved spectrum coverage against resistant bacterial strains.

One of the most compelling aspects of 5-Fluoroquinoline-2-carbaldehyde is its potential in the development of targeted therapies. The quinoline core is a well-established scaffold in oncology research, with several FDA-approved drugs containing this moiety demonstrating efficacy in treating various types of cancer. By incorporating fluorine atoms into the quinoline ring system, researchers can fine-tune the electronic properties and binding interactions with biological targets such as kinases and transcription factors. This strategic modification has led to the discovery of several kinase inhibitors that are currently in clinical development.

The aldehyde group in 5-Fluoroquinoline-2-carbaldehyde also opens up possibilities for chemoenzymatic approaches to drug synthesis. For example, this compound can be utilized as a substrate for enzymes such as aldolases or dehydrogenases, which can catalyze the formation of carbon-carbon bonds or introduce additional functional groups with high selectivity and efficiency. Such biocatalytic methods align with the growing trend toward green chemistry and sustainable drug manufacturing processes.

Recent advances in computational chemistry have further enhanced the utility of 5-Fluoroquinoline-2-carbaldehyde as a starting material for drug design. Molecular modeling studies have revealed that fluorinated quinolines can exhibit improved solubility and bioavailability compared to their non-fluorinated analogs. Additionally, computational screening has identified novel binding pockets on biological targets that can be exploited by fluorinated quinoline derivatives. These insights have guided the synthesis of next-generation candidates with optimized pharmacokinetic profiles.

The pharmaceutical industry has also shown interest in 5-Fluoroquinoline-2-carbaldehyde for its potential in addressing unmet medical needs. For instance, fluoroquinolines have been explored as treatments for neglected tropical diseases due to their ability to cross blood-brain barriers and combat intracellular pathogens. The structural flexibility of 5-Fluoroquinoline-2-carbaldehyde allows for the design of compounds that can target specific pathologies while minimizing side effects.

In conclusion, 5-Fluoroquinoline-2-carbaldehyde (CAS No: 1221280-85-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, compounds like 5-Fluoroquinoline-2-carbaldehyde will play an increasingly important role in addressing complex medical challenges.